Cas no 1008-62-4 (1,3-Dithiole-4,5-dicarboxylic acid, 2-thioxo-)

• Product Name: 1,3-Dithiole-4,5-dicarboxylic acid, 2-thioxo-
• CAS No: 1008-62-4
• MF: C₅H₂O₄S₃
• MW: 222.261977672577
• CID: 3551712
• Update Time: 2025-04-22

1,3-Dithiole-4,5-dicarboxylic acid, 2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiole-4,5-dicarboxylic acid, 2-thioxo-

• Inchi： 1S/C5H2O4S3/c6-3(7)1-2(4(8)9)12-5(10)11-1/h(H,6,7)(H,8,9)
• InChI Key： NFYIRCUKUZTKNI-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=C(C(O)=O)SC1=S

Computed Properties

• Exact Mass: 221.911522g/mol
• Monoisotopic Mass: 221.911522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 222.3g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 157Ų